Ethyl 3-bromo-4-(4-methylpiperazin-1-yl)benzoate
Overview
Description
Ethyl 3-bromo-4-(4-methylpiperazin-1-yl)benzoate is a chemical compound with the CAS Number: 1131594-69-8 . It has a molecular weight of 327.22 and its IUPAC name is ethyl 3-bromo-4-(4-methyl-1-piperazinyl)benzoate . It appears as a white to brown solid .
Molecular Structure Analysis
The molecular formula of this compound is C14H19BrN2O2 . The Inchi Code for this compound is 1S/C14H19BrN2O2/c1-3-19-14 (18)11-4-5-13 (12 (15)10-11)17-8-6-16 (2)7-9-17/h4-5,10H,3,6-9H2,1-2H3 .Physical and Chemical Properties Analysis
This compound is a white to brown solid . It has a molecular weight of 327.22 and is typically stored at +4°C .Scientific Research Applications
1. Supramolecular Structures
Ethyl 3-bromo-4-(4-methylpiperazin-1-yl)benzoate is involved in the formation of hydrogen-bonded supramolecular structures. For instance, certain derivatives are linked by N-H...O hydrogen bonds, forming chain structures and contributing to the development of three-dimensional framework structures through a combination of various independent hydrogen bonds (Portilla et al., 2007).
2. Synthesis of Antiinflammatory Compounds
This compound is used in the synthesis of imidazo[1,2-a]pyrazine derivatives, which have been tested for their antiinflammatory activity. The synthesis involves reacting substituted 2-aminopyrazines with ethyl 3-bromo-4-oxopentanoate, leading to the development of ethyl 2-phenylimidazo[1,2-a]pyrazine-3-carboxylates with potential antiinflammatory properties (Abignente et al., 1992).
3. Catechol Oxidase Models
The compound plays a role in synthesizing less symmetrical dicopper(II) complexes, which serve as models for the active site of type 3 copper proteins. These complexes provide insights into the influence of a thioether group close to the metal site and contribute to understanding the structure and function of catechol oxidase (Merkel et al., 2005).
4. Development of Antiplatelet Drugs
Derivatives of this compound, such as ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate, have been identified as non-peptide protease-activated receptor 4 (PAR4) antagonists. These derivatives show promise in the development of novel antiplatelet drug candidates (Chen et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-bromo-4-(4-methylpiperazin-1-yl)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BrN2O2/c1-3-19-14(18)11-4-5-13(12(15)10-11)17-8-6-16(2)7-9-17/h4-5,10H,3,6-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHLZSBLTLYGWOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80662428 |
Source
|
| Record name | Ethyl 3-bromo-4-(4-methylpiperazin-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80662428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1131594-69-8 |
Source
|
| Record name | Ethyl 3-bromo-4-(4-methylpiperazin-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80662428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(1-Adamantyl)-3-[4-(methanesulfonamido)cyclohexyl]urea](/img/structure/B3213887.png)
![Ethyl 6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylate](/img/structure/B3213919.png)
